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Compound of Interest

Compound Name: Succinimide-15N

Cat. No.: B1603629 Get Quote

This technical guide provides a comprehensive overview of the physical properties of

Succinimide-15N, alongside detailed experimental protocols for their determination. It is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their work.

Core Physical Properties
Succinimide-15N is a stable isotope-labeled version of succinimide, where the naturally

occurring nitrogen-14 (¹⁴N) atom is replaced by a nitrogen-15 (¹⁵N) isotope. This labeling

provides a valuable tool for tracing and quantification in various biochemical and metabolic

studies.

Data Presentation
The key physical properties of Succinimide-15N are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Weight 100.08 g/mol [1][2][3][4][5]

Melting Point 123-125 °C

Appearance Solid

Chemical Formula C₄H₅¹⁵NO₂

CAS Number 32807-36-6

Experimental Protocols
The following sections detail the standard methodologies for determining the molecular weight

and melting point of organic compounds like Succinimide-15N.

Molecular Weight Determination via Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a highly accurate method for determining the molecular weight of a

compound.

Methodology:

Sample Preparation: A small amount of Succinimide-15N is dissolved in a suitable volatile

solvent.

Ionization: The sample solution is introduced into the ion source of the mass spectrometer.

Electron ionization (EI) is a common method where the sample molecules are bombarded

with a high-energy electron beam, causing the loss of an electron to form a molecular ion

(M⁺).

Acceleration: The newly formed ions are accelerated by an electric field, causing them to

move into the mass analyzer.

Deflection: In the mass analyzer, the ions are subjected to a magnetic field, which deflects

them based on their mass-to-charge ratio (m/z). Lighter ions are deflected more than heavier

ions.
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Detection: A detector measures the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum shows a plot of ion abundance versus m/z. The

peak corresponding to the intact molecular ion (parent peak) provides the molecular weight

of the compound. For Succinimide-15N, this peak would be observed at an m/z of

approximately 100.08.

Melting Point Determination via Capillary Method
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically indicates a pure compound. The capillary method is a common and straightforward

technique for this determination.

Methodology:

Sample Preparation: A small amount of dry, finely powdered Succinimide-15N is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor. Alternatively, a Thiele

tube filled with a high-boiling point oil can be used for heating.

Heating: The sample is heated gradually. An initial rapid heating can be done to determine

an approximate melting point.

Observation: As the temperature approaches the expected melting point, the heating rate is

slowed to about 1-2 °C per minute to ensure thermal equilibrium.

Melting Range Determination: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For a pure compound

like Succinimide-15N, this range should be narrow, for instance, 123-125 °C.

Applications in Research and Drug Development
Stable isotope labeling with ¹⁵N is a transformative technique in biochemical research and drug

development. Succinimide-15N serves as a tracer to non-invasively monitor the fate of
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nitrogen atoms in various biological processes. Its primary application lies in quantitative

proteomics and metabolic studies, where it allows for the precise tracking and quantification of

proteins and metabolites.

General Workflow for ¹⁵N Metabolic Labeling
The following diagram illustrates a typical workflow for a quantitative proteomics experiment

using ¹⁵N metabolic labeling.
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Click to download full resolution via product page

Caption: General workflow for quantitative proteomics using ¹⁵N metabolic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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